Cas no 95233-30-0 (4-(Trifluoromethyl)cyclohexanecarboxylic Acid)

4-(Trifluoromethyl)cyclohexanecarboxylic Acid structure
95233-30-0 structure
Product Name:4-(Trifluoromethyl)cyclohexanecarboxylic Acid
CAS No:95233-30-0
MF:C8H11F3O2
MW:196.166953325272
MDL:MFCD00220049
CID:61771
PubChem ID:2779182
Update Time:2024-10-25

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)cyclohexanecarboxylic Acid (cis- and trans- mixture)
    • 4-(Trifluoromethyl)cyclohexan-1-carboxylic acid
    • 4-(TRIFLUOROMETHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
    • Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-
    • 4-trifluoromethyl CCA
    • 4-trifluoromethylcyclohexan-1-one
    • 4-Trifluoromethylcyclohexane-1-carboxylic Acid
    • trans-4-trifluoromethylcyclohexane carboxylic acid
    • 4-(Trifluoromethyl)cyclohexanecarboxylicacid
    • 4-(Trifluoromethyl)Cyclohexanecarboxylic Acid, Cis + Trans
    • 4-(Trifluoromethyl)cyclohexanecarboxylic Acid
    • trans-4-(Trifluoromethyl)cyclohexanecarboxylic Acid
    • cis-4-(Trifluoromethyl)cyclohexanecarboxylic Acid
    • (1R,4R)-4-(Trifluoromethyl)cyclohexanecarboxylic acid
    • trans-4-(Trifluoromethyl)cyclohexane-carboxylicacid
    • trans-4-(Trifluoromethyl)cyclohexane-carboxylic acid
    • Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-, trans-
    • TR
    • 4-(Trifluoromethyl)cyclohexanecarboxylic acid (ACI)
    • PB40302
    • P17169
    • Z1201624917
    • SCHEMBL671388
    • trans-4-(Trifluoromethyl)cyclohexanecarboxylic Acid, >/=98%
    • SCHEMBL671389
    • cis-4-(Trifluoromethyl)cyclohexane-1-carboxylic acid
    • NRKORHASVPIHNO-UHFFFAOYSA-N
    • 4-trifluoromethylcyclohexanecarboxylic acid
    • EN300-1709659
    • 4-TRIFLUOROMETHYL-CYCLOHEXANECARBOXYLIC ACID
    • MFCD00220049
    • SY004610
    • AKOS037646315
    • PS-6826
    • trans-4-trifluoromethyl-cyclohexyl-carboxylic acid
    • J-006340
    • 4-(trifluoromethyl)cyclohexane carboxylic acid
    • LMEAZIIFLVDISW-PONJMXLGSA-N
    • AS-68099
    • (1S,4S)-4-(TRIFLUOROMETHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
    • EN300-88092
    • trans-4-(Trifluoromethyl)cyclohexanecarboxylic acid, 96%
    • T2424
    • 95233-30-0
    • BBL101031
    • 133261-33-3
    • T2417
    • SCHEMBL1240344
    • T2423
    • DS-15734
    • DTXSID501254376
    • SY009618
    • DB-057568
    • 4-(trifluoromethyl)-cyclohexane carboxylic acid
    • TRANS-4-(TRIFLUOROMETHYL)CYCLOHEXANECARBOXYLICACID
    • MFCD09037361
    • trans-4-Trifluoromethyl-cyclohexanecarboxylic acid
    • AB86534
    • CS-W005580
    • trans-4-(trifluoromethyl)cyclohexanecarboxylic
    • T71631
    • trans-4-trifluoromethyl-cyclohexane-carboxylic acid
    • STL554825
    • CS-0040191
    • MFCD09037363
    • CS-0056098
    • (1r,4r)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
    • Z316121942
    • trans-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
    • 4-(Trifluoromethyl)cyclohexanecarboxylic acid (cis/trans mixture)
    • trans-4-Trifluoromethylcyclohexanoic acid
    • TRANS-4-TRIFLUOROMETHYLCYCLOHEXANECARBOXYLIC ACID
    • AKOS000161156
    • BCP16024
    • AKOS005256951
    • 1202578-27-5
    • MDL: MFCD00220049
    • Inchi: 1S/C8H11F3O2/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h5-6H,1-4H2,(H,12,13)
    • InChI Key: LMEAZIIFLVDISW-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC(C(F)(F)F)CC1)O

Computed Properties

  • Exact Mass: 196.07100
  • Monoisotopic Mass: 196.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Beige solid
  • Density: 1.292
  • Melting Point: 71-75 °C (lit.)
  • Boiling Point: 230-231°C
  • Flash Point: 95°C
  • Refractive Index: 1.421
  • PSA: 37.30000
  • LogP: 2.43970
  • Solubility: Not determined

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Security Information

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Customs Data

  • HS CODE:2916209090
  • Customs Data:

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Pricemore >>

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4-(Trifluoromethyl)cyclohexanecarboxylic Acid Production Method

Production Method 1

Reaction Conditions
Reference
Potent and orally efficacious benzothiazole amides as TRPV1 antagonists
Besidski, Yevgeni; Brown, William; Bylund, Johan; Dabrowski, Michael; Dautrey, Sophie; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(19), 6205-6211

Production Method 2

Reaction Conditions
Reference
Naphthoquinone derivatives
, European Patent Organization, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: Benzoxazolium, 5,7-bis(1,1-dimethylethyl)-3-phenyl-, tetrafluoroborate(1-) (1:1) Solvents: tert-Butyl methyl ether ;  5 min, rt
1.2 Reagents: Pyridine ;  rt; 15 min, rt
1.3 Reagents: Quinuclidine ;  rt
1.4 Reagents: Tetrabutylammonium chloride Catalysts: Cupric chloride ,  Iridium(1+), [5,5′-bis(trifluoromethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-difluor… Solvents: Dimethyl sulfoxide ;  8 h, rt
Reference
Deoxytrifluoromethylation of Alcohols
Intermaggio, Nicholas E.; Millet, Agustin ; Davis, Dali L.; MacMillan, David W. C., Journal of the American Chemical Society, 2022, 144(27), 11961-11968

Production Method 4

Reaction Conditions
Reference
Structure Optimization of Aloperine Derivatives as HIV-1 Entry Inhibitors
Dang, Zhao; Xie, Hua; Zhu, Lei; Zhang, Qingye; Li, Zhijun; et al, ACS Medicinal Chemistry Letters, 2017, 8(11), 1199-1203

Production Method 5

Reaction Conditions
Reference
Preparation of cyclohexanecarboxylic acid 4-trifluoromethylcyclohexyl esters, alkylcyclohexyl esters, alkylcyclohexyl (trifluoromethyl)cyclohexyl ethers, and related compounds as liquid crystals
, Germany, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of trifluoromethyl-substituted cyclohexylcarboxylic acids by hydrogenation of their corresponding phenylcarboxylic acids
, Japan, , ,

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Raw materials

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Preparation Products

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